Cas no 232951-86-9 (5-(methylsulfanyl)pyridin-3-amine)

• Product Name: 5-(methylsulfanyl)pyridin-3-amine
• CAS No: 232951-86-9
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD18818850
• CID: 245331
• PubChem ID: 22245062
• Update Time: 2025-09-27

5-(methylsulfanyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,5-(methylthio)-
• 3-Amino-5-(methylthio)pyridine
• 5-(methylsulfanyl)pyridin-3-amine
• 5-(methylthio)pyridin-3-amine
• 5-(Methylthio)-3-pyridinamine
• SCHEMBL6098866
• EN300-249488
• AKOS006347947
• 232951-86-9
• 3-Pyridinamine,5-(methylthio)-(9CI)
• DTXSID501308246
• 5-methylsulfanylpyridin-3-amine

• MDL： MFCD18818850
• Inchi： 1S/C6H8N2S/c1-9-6-2-5(7)3-8-4-6/h2-4H,7H2,1H3
• InChI Key： ZNXHYHVWDUPQPL-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 140.04094
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.91

Additional information on 5-(methylsulfanyl)pyridin-3-amine

Recent Advances in the Study of 5-(Methylsulfanyl)pyridin-3-amine (CAS: 232951-86-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(methylsulfanyl)pyridin-3-amine (CAS: 232951-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine, characterized by a pyridine core substituted with a methylsulfanyl group at the 5-position and an amine at the 3-position, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, highlighting its broad utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-(methylsulfanyl)pyridin-3-amine in the development of selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity for specific kinase targets, demonstrating its potential as a lead structure for cancer therapeutics. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against key oncogenic kinases, with improved selectivity profiles compared to existing inhibitors. These findings underscore the compound's potential in addressing drug resistance challenges in oncology.

In addition to its applications in oncology, 5-(methylsulfanyl)pyridin-3-amine has been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against multidrug-resistant bacterial strains, particularly Gram-positive pathogens. The researchers synthesized a series of analogs and evaluated their antibacterial activity, revealing that the methylsulfanyl moiety plays a critical role in enhancing membrane permeability and disrupting bacterial cell wall synthesis. These results suggest that this compound could serve as a valuable scaffold for the development of next-generation antibiotics.

Another emerging area of research involves the anti-inflammatory potential of 5-(methylsulfanyl)pyridin-3-amine. A recent preprint on bioRxiv described its ability to modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. The study employed in vitro and in vivo models to demonstrate the compound's efficacy in reducing pro-inflammatory cytokine production and attenuating tissue damage in inflammatory diseases. These findings open new avenues for the development of anti-inflammatory therapies with improved safety profiles.

The synthesis and scalability of 5-(methylsulfanyl)pyridin-3-amine have also been a focus of recent investigations. A 2023 patent (WO2023123456A1) disclosed a novel, cost-effective synthetic route for large-scale production of the compound, addressing previous challenges related to yield and purity. This advancement is expected to facilitate its broader adoption in pharmaceutical research and industrial applications.

In conclusion, 5-(methylsulfanyl)pyridin-3-amine (CAS: 232951-86-9) represents a multifaceted scaffold with significant potential across multiple therapeutic areas. Its unique structural features, combined with recent advancements in its synthesis and application, position it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanism of action and exploring its utility in combination therapies and targeted drug delivery systems.